3-[(Mesitylsulfonyl)amino]benzoic acid

• Molecular Formula: C16H17NO4S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 3-[(2,4,6-trimethylphenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C16H17NO4S/c1-10-7-11(2)15(12(3)8-10)22(20,21)17-14-6-4-5-13(9-14)16(18)19/h4-9,17H,1-3H3,(H,18,19)
• InChI Key: MCZDFCRYKVPBEZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2=CC=CC(=C2)C(=O)O)C

Description

3-[(Mesitylsulfonyl)amino]benzoic acid is a chemical compound that is commonly used in scientific research. It is also known as MSA-benzoic acid and has the chemical formula C14H15NO4S. This compound is widely used in the synthesis of various organic compounds and has been found to have several biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-[(Mesitylsulfonyl)amino]benzoic acid is not well understood. However, it is believed to act as a nucleophile in organic reactions. It is also believed to form stable complexes with metal ions, which can be used in catalytic reactions.
Biochemical and Physiological Effects
3-[(Mesitylsulfonyl)amino]benzoic acid has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase. It has also been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(Mesitylsulfonyl)amino]benzoic acid in lab experiments include its high purity, stability, and ease of use. It is also readily available and relatively inexpensive. However, its limitations include its potential toxicity and the need for careful handling.

Future Directions

There are several future directions for the use of 3-[(Mesitylsulfonyl)amino]benzoic acid in scientific research. One area of interest is its potential use as a catalyst in organic reactions. Another area of interest is its potential use in the synthesis of new pharmaceuticals and agrochemicals. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of science.

Synthesis Methods

The synthesis of 3-[(Mesitylsulfonyl)amino]benzoic acid involves the reaction between mesitylenesulfonyl chloride and 3-aminobenzoic acid. The reaction takes place in the presence of a base such as sodium hydroxide or potassium carbonate. The resulting product is then purified using column chromatography to obtain pure 3-[(Mesitylsulfonyl)amino]benzoic acid.

Scientific Research Applications

3-[(Mesitylsulfonyl)amino]benzoic acid is widely used in scientific research as a reagent in the synthesis of various organic compounds. It is used in the preparation of amides, esters, and other organic compounds. It is also used in the synthesis of pharmaceuticals and agrochemicals.